Cas no 63862-55-5 (15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine)

• Product Name: 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine
• CAS No: 63862-55-5
• MF: C₁₄H₁₈Br₂O₅
• MW: 426.097723484039
• CID: 5141502
• PubChem ID: 626360
• Update Time: 2025-06-09

15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine Chemical and Physical Properties

Names and Identifiers

• MLS000710469
• C14H18Br2O5
• YSZC2669
• HMS2663I10
• STL357191
• SMR000280236
• 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine
• 17,18-dibromo-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(19),15,17-triene
• 1,4,7,10,13-Benzopentaoxacyclopentadecin, 15,16-dibromo-2,3,5,6,8,9,11,12-octahydro-
• 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
• 63862-55-5
• JBQPMTPIOPFZOU-UHFFFAOYSA-N
• F72093
• SR-01000395708-1
• 17,18-Dibromo-2,3-benzo-1,4,7,10,13-pentaoxacyclopentadecane
• CHEMBL1310203
• Z56755936
• AKOS001025841
• 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine #
• SR-01000395708

• Inchi： 1S/C14H18Br2O5/c15-11-9-13-14(10-12(11)16)21-8-6-19-4-2-17-1-3-18-5-7-20-13/h9-10H,1-8H2
• InChI Key： JBQPMTPIOPFZOU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OCCOCCOCCOCCO2)Br

Computed Properties

• Exact Mass: 425.95005g/mol
• Monoisotopic Mass: 423.95210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2

Additional information on 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine

15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine (CAS No. 63862-55-5): An Overview

15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine (CAS No. 63862-55-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the class of benzopentaoxacyclopentadecines and is characterized by its dibromo substitution and octahydro configuration. The molecular formula of this compound is C₂₀H₂₄Br₂O₅, and it has a molecular weight of approximately 474.29 g/mol.

The synthesis of 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled the production of this compound with high yield and purity. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the dibromo functionality into the benzopentaoxacyclopentadecine framework.

In terms of its physical properties, 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine is a white crystalline solid that is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic functional groups. The compound exhibits a melting point of around 90-95°C and has a boiling point that exceeds 300°C under reduced pressure.

The biological activity of 15,16-Dibromo-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine has been the subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage.

In vivo studies using animal models have further validated the therapeutic potential of 15， 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 〈/br〉 〈br〉 ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， , , , , , , , , , , , , , , , , , , , , -Dibromo-2，3，5，6，8，9，11，12-octahydro-，4，7， -benzopentaoxacyclopentadecine. For instance， studies in rodent models of inflammatory diseases have shown that oral administration of this compound significantly reduces inflammation and tissue damage. These findings suggest that -Dibromo- -octahydro- -benzopentaoxacyclopentadecine may have therapeutic applications in treating conditions such as arthritis and inflammatory bowel disease.

The structural complexity of -Dibromo- -octahydro- -benzopentaoxacyclopentadecine also makes it an attractive candidate for materials science applications. Research has explored its use as a precursor for the synthesis of advanced materials with unique optical and electronic properties. For example， recent studies have demonstrated that this compound can be used to synthesize luminescent materials with high quantum yields， which have potential applications in optoelectronics and sensing technologies.

In conclusion， -Dibromo- -octahydro- -benzopentaoxacyclopentadecine (CAS No． ) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science． Its unique structural features and biological activities make it an important subject for ongoing research． As new synthetic methods continue to be developed and more comprehensive biological studies are conducted， it is likely that the full potential of this compound will be realized．

Note: The information provided here is based on current scientific literature and research findings． For specific applications or further details， it is recommended to consult primary research articles or contact experts in the field．